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Solubility Data and Stock Preparation

The table below summarizes the key data for preparing CCT251545 stock solutions as provided by

commercial sources.

Solvent
Solubility / Suggested
Concentration

Notes

DMSO 30 mg/mL (71.1 mM) [1] Recommended for in vitro stock solutions. Moisture-absorbing

DMSO can reduce solubility; use fresh DMSO [1].

84 mg/mL (199.08 mM) [1]

50 mg/mL (118.51 mM) [2]

Ethanol 5 mg/mL [1] An alternative solvent for in vitro work [1].

Water Insoluble [1] Not suitable for direct dissolution [1].

Protocol for In Vitro Stock Solution Preparation

Here is a detailed protocol for preparing a 50 mM stock solution in DMSO, a standard concentration for cell-

based assays.
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Calculation: Determine the mass of CCT251545 needed. For a 1 mL stock solution at 50 mM, the

calculation is:

(0.050 mol/L) × (0.42192 kg/mol) × 1 L = 21.1 mg
Where 421.92 g/mol is the molecular weight of CCT251545 [1] [3] [2].

Weighing: Accurately weigh 21.1 mg of CCT251545 powder.

Dissolution: Transfer the powder to a 1 mL volumetric vial. Add anhydrous DMSO to a final volume

of 1 mL.

Mixing: Vortex or sonicate the mixture until the solid is completely dissolved, yielding a clear

solution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes. Store the aliquots at -80°C, which is reported to be stable for at least one year [3].

Protocol for In Vivo Dosing Formulation

For animal studies, the search results provide a specific formulation to achieve a soluble preparation for oral

dosing [1].

Prepare DMSO stock: First, create a concentrated stock solution of CCT251545 in DMSO at 84

mg/mL (199.08 mM) [1].

Sequential Dilution:

Add 50 μL of the 84 mg/mL DMSO stock to 400 μL of PEG300. Mix thoroughly until the solution
is clear.

Add 50 μL of Tween 80 to the mixture. Mix thoroughly until clear.
Finally, add 500 μL of double-distilled water (ddH₂O) to bring the total volume to 1 mL. Mix well.

Final Formulation and Use:

This process results in a clear solution with a final CCT251545 concentration of 4.2 mg/mL
(9.95 mM) [1].

The formulation should be prepared fresh and used immediately for optimal results [1].
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Critical Experimental Considerations

Solution Stability: For in vitro DMSO stock solutions, storage at -80°C is recommended for long-
term stability (several months to a year) [3] [2]. The in vivo formulation in 5% DMSO, 40% PEG300,

5% Tween 80, and 50% ddH₂O should be used immediately after preparation [1].
Solvent Control: Always include vehicle controls (e.g., the same concentration of DMSO or the

complete in vivo formulation without the compound) in your experiments to account for any effects of
the solvents.

Safety: CCT251545 is intended for research purposes only. Consult the compound's Safety Data
Sheet (SDS) and follow all appropriate laboratory safety procedures.

Experimental Context of CCT251545

To help you design your experiments, the diagrams below summarize the primary mechanisms and

experimental applications of CCT251545 reported in the literature.
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The diagram above shows that CCT251545 is used primarily as a chemical probe to study the roles of CDK8

and CDK19 in disease, particularly in the context of Wnt signaling and transcriptional regulation [1] [4].

More recent studies have explored its potential in overcoming resistance to targeted therapies like

ERK/MAPK inhibitors [5] and in sensitizing multidrug-resistant cancers to chemotherapy by inducing Rac1-

mediated macropinocytosis [6].

Important Disclaimer
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The information provided here is compiled from commercial and scientific literature for research reference

only. It is not a substitute for a dedicated, peer-reviewed application note or for the researcher's own

validation experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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